3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: 3-(furan-2-ylmethylcarbamoyl)bicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C14H17NO4/c16-13(15-7-10-2-1-5-19-10)11-8-3-4-9(6-8)12(11)14(17)18/h1-2,5,8-9,11-12H,3-4,6-7H2,(H,15,16)(H,17,18)
• InChI Key: AAGKECVCOPVRLG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C(C2C(=O)O)C(=O)NCC3=CC=CO3
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol

Description

3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid, also known as FBPA, is a bicyclic amino acid derivative that has been synthesized and studied for its potential applications in the field of medicinal chemistry. FBPA has been shown to have promising properties as a prodrug for cancer treatment, as well as potential uses in imaging and diagnostic techniques. In

Mechanism of Action

The mechanism of action of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid is related to its ability to selectively accumulate in tumor cells. 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid is transported into cells via amino acid transporters, which are upregulated in many types of cancer cells. Once inside the cell, 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid is hydrolyzed to release the active drug molecule, which can then exert its cytotoxic effects. The selective accumulation of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid in tumor cells allows for targeted delivery of anticancer agents, while minimizing toxicity to normal tissues.
Biochemical and Physiological Effects:
3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid has been shown to have low toxicity and good biocompatibility in preclinical studies. It is rapidly cleared from the body and does not accumulate in tissues. 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid has been shown to have minimal effects on normal tissues, while selectively accumulating in tumor cells. In addition, 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid has been shown to enhance the efficacy of anticancer agents, potentially due to its ability to modulate the tumor microenvironment.

Advantages and Limitations for Lab Experiments

3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid has several advantages for use in lab experiments. It is easy to synthesize and purify, and can be labeled with various imaging agents for visualization of tissues. 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid has been extensively studied in preclinical models, and has shown promising results as a prodrug for cancer treatment. However, there are also limitations to the use of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid in lab experiments. Its mechanism of action is not fully understood, and there are still many questions regarding its optimal dosing and administration. In addition, there is limited clinical data on the use of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid in humans.

Future Directions

There are several future directions for the study of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid. One area of research is the development of new synthesis methods and purification techniques to improve the yield and purity of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid. Another area of research is the optimization of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid as a prodrug for cancer treatment, including the development of new anticancer agents that can be delivered via 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid. In addition, there is potential for the use of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid in other imaging and diagnostic techniques, as well as in the development of new therapeutic modalities. Further research is needed to fully understand the mechanism of action and potential clinical applications of 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid.

Scientific Research Applications

3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid has been extensively studied for its potential as a prodrug for cancer treatment. It has been shown to selectively accumulate in tumor cells due to their increased expression of amino acid transporters, which allows for targeted delivery of anticancer agents. 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid has been used in preclinical studies as a carrier for boron neutron capture therapy, a type of radiation therapy that targets cancer cells specifically. 3-{[(2-furylmethyl)amino]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid has also been used in imaging and diagnostic techniques, as it can be labeled with various imaging agents for visualization of tumors and other tissues.